Cas no 1261489-73-9 (2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261489-73-9
• MF: C₁₂H₆ClF₃IN
• MW: 383.53542470932
• CID: 4983811
• Update Time: 2025-07-20

2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3IN/c13-11-10(5-9(17)6-18-11)7-1-3-8(4-2-7)12(14,15)16/h1-6H
• InChI Key： SHUIDGIROSJPIH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC(C(F)(F)F)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261489-73-9)

2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261489-73-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyridine core substituted with chloro, iodo, and trifluoromethylphenyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes contribute to its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its electron-withdrawing properties, which enhance binding affinity in enzyme inhibition studies. The compound's CAS No. 1261489-73-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the trending topics in organic synthesis is the optimization of cross-coupling reactions involving iodo-substituted pyridines. The presence of both chloro and iodo substituents in this compound allows for selective functionalization, a feature highly valued in click chemistry and late-stage diversification. This aligns with the growing interest in green chemistry, where efficiency and atom economy are prioritized.

From an industrial perspective, 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine is often discussed in forums focusing on high-value chemical intermediates. Its trifluoromethyl group is a hotspot in modern drug design due to its ability to improve metabolic stability and membrane permeability. These properties make it a candidate for addressing challenges in CNS drug development and antibiotic resistance, two pressing issues in global health.

The compound’s spectroscopic data and crystallographic studies are also widely referenced in publications exploring structure-activity relationships (SAR). Analytical techniques such as NMR and HPLC-MS are commonly employed to characterize its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP). This rigor is critical for applications in preclinical research and API synthesis.

In summary, 2-Chloro-5-iodo-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261489-73-9) represents a pivotal building block in contemporary chemical research. Its multifaceted utility underscores its importance in advancing precision medicine and sustainable agrochemicals, aligning with broader scientific and industrial trends.